N-methyl-N-(propan-2-yl)benzamide
Overview
Description
“N-methyl-N-(propan-2-yl)benzamide” is a chemical compound with the CAS Number: 79144-77-7 . It has a molecular weight of 177.25 and its IUPAC name is N-isopropyl-N-methylbenzamide . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “N-methyl-N-(propan-2-yl)benzamide” is 1S/C11H15NO/c1-9(2)12(3)11(13)10-7-5-4-6-8-10/h4-9H,1-3H3 . This indicates the presence of carbon ©, hydrogen (H), and nitrogen (N) atoms in the molecule.Physical And Chemical Properties Analysis
“N-methyl-N-(propan-2-yl)benzamide” is a liquid at room temperature . It has a molecular weight of 177.25 .Scientific Research Applications
Synthesis of Benzamides
Benzamides, including “n-Methyl-N-(propan-2-yl)benzamide”, can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation . This method is considered green, rapid, mild, and highly efficient . The use of a superior and recoverable catalyst, low reaction times, simple procedure, high-yielding and eco-friendly process, and the use of ultrasonic irradiation as a green and powerful technology are the advantages of this method .
Pharmaceutical Applications
Benzamides are used widely in the pharmaceutical industry . They are found in the structures of potential drug compounds such as loperamide (antidiarrheal), acetaminophen (analgesic), lidocaine (local anesthetic), atorvastatin (cholesterol-lowering), lisinopril (inhibitor of angiotensin converting enzyme), valsartan (blockade of angiotensin-II receptors), sorafenib, diltiazem (calcium channel blockers used in the treatment of angina and hypertension), lipitor, and vyvanse .
Industrial Applications
Benzamides are also used in various industries such as paper, plastic, and rubber . They serve as an intermediate product in the synthesis of therapeutic agents .
Antioxidant Activities
Newly synthesized benzamide compounds have shown antioxidant activity . This activity was determined by total antioxidant, free radical scavenging, and metal chelating activity tests .
Antibacterial Activities
Benzamide compounds have also shown antibacterial activities . They were tested for their in vitro growth inhibitory activity against different bacteria .
Antiplatelet Activity
Amide derivatives, including benzamides, have shown antiplatelet activity . This makes them potentially useful in the treatment of conditions where platelet aggregation is a problem .
Safety and Hazards
Mechanism of Action
Target of Action
N-Methyl-N-(propan-2-yl)benzamide, also known as 3-Methyl-N,N-di(propan-2-yl)benzamide , is a complex organic compoundSimilar compounds have been studied for their anti-tubercular activity against mycobacterium tuberculosis h37ra .
Mode of Action
For instance, some N-benzimidazol-2yl benzamide analogues have been found to act as allosteric activators of human glucokinase .
Biochemical Pathways
Similar compounds have been found to affect the glucokinase pathway, which plays a crucial role in glucose metabolism .
Pharmacokinetics
The compound’s molecular weight of 2193226 may influence its bioavailability and pharmacokinetic profile.
Result of Action
Similar compounds have shown significant hypoglycemic effects for therapy of type-2 diabetes (t2d) in animal as well as human models .
properties
IUPAC Name |
N-methyl-N-propan-2-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-9(2)12(3)11(13)10-7-5-4-6-8-10/h4-9H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPFKFDRATGWCNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C(=O)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methylethyl)-N-methyl-benzamide | |
CAS RN |
79144-77-7 |
Source
|
| Record name | N-methyl-N-(propan-2-yl)benzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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